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Get Quote

For a quick reference, here are the key identifiers and properties of Ledoxantrone Trihydrochloride [1] [2]

[3]:

Property Value

CAS Number 119221-49-7

Molecular Formula C₂₁H₃₀Cl₃N₅OS

Molecular Weight 506.92 g/mol

Appearance Solid (yellow)

Storage (Powder) -20°C for 3 years

Storage (In Solvent) -80°C for 1 year

Solubility Data & Stock Solution Preparation

The solubility information for Ledoxantrone Trihydrochloride, primarily derived from supplier

recommendations, is summarized in the table below [1] [2].
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Solvent /
Application

Protocol / Solubility Notes / Concentration

In Vitro
Solubility

"May dissolve in DMSO (in most cases), if not, try

other solvents such as H2O, Ethanol, or DMF..." [2]

A cautious approach is

advised.

Stock Solution
(DMSO)

Prepare a stock solution in DMSO, then dilute into

aqueous buffers for experiments [2].

Common stock

concentrations: 5-10 mM
[2].

Preparation
Example

To make 1 mL of 10 mM stock: Add 1 mg of powder
to 197.3 µL of DMSO [1].

Always use freshly prepared
stock solutions.

Detailed In Vivo Formulation Protocols

For in vivo studies, Ledoxantrone Trihydrochloride requires formulation using solvents and solubilizing

agents. The table below outlines two common injectable protocols [2].

Component Injection Formulation 1 Injection Formulation 2

DMSO 10% 10%

PEG300 - 40%

Tween 80 5% 5%

Saline 85% 45%

| Preparation | 1. Add DMSO stock solution to Tween 80 and mix well. 2. Add saline slowly to the mixture

[2]. | 1. Add DMSO stock to PEG300 and mix. 2. Add Tween 80 and mix. 3. Add saline slowly to the mixture

[2]. |

Critical Experimental Considerations
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DMSO Solvent Effects: Even low concentrations of DMSO can have broad and heterogeneous off-

target effects on cellular signaling networks, which may interfere with your experimental results [4]. It
is crucial to include vehicle control groups (DMSO alone) matched in concentration to your test

groups in every experiment.
Solution Stability: For stock solutions in DMSO, aliquot and store at -80°C. Avoid repeated freeze-

thaw cycles. Freshly prepare the working solutions for in vivo studies on the same day of use [1] [2].

Proposed Mechanism of Action

Ledoxantrone Trihydrochloride (also known as CI 958) is characterized as a Topoisomerase II (Topo II)

inhibitor with anticancer activity [1]. More specifically, it functions as a DNA helicases inhibitor with an

IC₅₀ of 0.17 μM [2]. By inhibiting these essential enzymes involved in DNA unwinding and repair, the

compound can cause DNA strand breaks and prevent cancer cells from proliferating, making it a candidate

for studying digestive and urologic disorders [1]. The following diagram illustrates this primary mechanism.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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